Cas no 1045856-81-2 (5-Methoxy-1H-pyrrolo2,3-bpyridine-2-carboxylic Acid Ethyl Ester)

• Product Name: 5-Methoxy-1H-pyrrolo2,3-bpyridine-2-carboxylic Acid Ethyl Ester
• CAS No: 1045856-81-2
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• MDL: MFCD15529007
• CID: 833304
• PubChem ID: 59754779
• Update Time: 2025-08-05

5-Methoxy-1H-pyrrolo2,3-bpyridine-2-carboxylic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• 5-methoxybenzo[b]thiophene-2-carbaldehyde
• 5-METHOXY-1H-PYRROLO[2,3-B]PYRIDINE-2-CARBOXYLIC ACID ETHYL ESTER
• ethyl 5-methoxy-1H-pyrrolo[2,3-b]pyridine-2-carboxylate
• 1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid, 5-Methoxy-, ethyl ester
• 1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid,5-methoxy-,ethyl ester
• IAFMEMVTCGKXEB-UHFFFAOYSA-N
• CS-B0555
• CS-14130
• SCHEMBL3099393
• 1H-Pyrrolo[2,3-b]pyridine-2-carboxylicacid,5-methoxy-,ethylester
• AKOS037650031
• 1045856-81-2
• VRB85681
• 5-Methoxy-1H-pyrrolo2,3-bpyridine-2-carboxylic Acid Ethyl Ester

• MDL： MFCD15529007
• Inchi： 1S/C11H12N2O3/c1-3-16-11(14)9-5-7-4-8(15-2)6-12-10(7)13-9/h4-6H,3H2,1-2H3,(H,12,13)
• InChI Key： IAFMEMVTCGKXEB-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC2=CC(=CN=C2N1)OC)=O

Computed Properties

• Exact Mass: 220.08479225g/mol
• Monoisotopic Mass: 220.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.2
• XLogP3: 1.8

Experimental Properties

• Density: 1.3±0.1 g/cm3

5-Methoxy-1H-pyrrolo2,3-bpyridine-2-carboxylic Acid Ethyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 5-Methoxy-1H-pyrrolo2,3-bpyridine-2-carboxylic Acid Ethyl Ester

Introduction to 5-Methoxy-1H-pyrrolo[2,3-bpyridine-2-carboxylic Acid Ethyl Ester (CAS No. 1045856-81-2)

5-Methoxy-1H-pyrrolo[2,3-bpyridine-2-carboxylic Acid Ethyl Ester, with the chemical identifier CAS No. 1045856-81-2, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolobipyridine class, a structural motif known for its versatile biological activities and potential therapeutic applications. The presence of a methoxy group and an ethyl ester functionality in its molecular structure imparts unique chemical and pharmacological properties, making it a valuable scaffold for drug discovery and development.

The pyrrolo[2,3-bpyridine core is a fused bicyclic system consisting of a pyrrole ring and a bipyridine moiety. This particular arrangement creates a rigid framework that can interact favorably with biological targets, such as enzymes and receptors. The methoxy group at the 5-position of the pyrrole ring introduces a hydrophilic character, enhancing solubility and metabolic stability, while the ethyl ester at the 2-carboxyl position provides a handle for further chemical modifications, such as coupling reactions or derivatization.

In recent years, there has been growing interest in pyrrolobipyridines due to their demonstrated efficacy in various preclinical studies. One of the most notable areas of research involves their potential as anticancer agents. The unique structural features of these compounds allow them to disrupt critical cellular pathways involved in tumor growth and progression. For instance, studies have shown that certain derivatives of 5-methoxy-1H-pyrrolo[2,3-bpyridine-2-carboxylic Acid Ethyl Ester can inhibit kinases and other enzymes that are overexpressed in cancer cells, leading to apoptosis or growth arrest.

Moreover, the ethyl ester moiety in this compound can be readily converted into other functional groups, such as carboxylic acids or amides, through hydrolysis or amidation reactions. This flexibility makes it an ideal candidate for structure-activity relationship (SAR) studies aimed at optimizing its pharmacological profile. Researchers have utilized this compound as a starting point to develop novel analogs with enhanced potency, selectivity, and reduced toxicity.

Recent advancements in computational chemistry and molecular modeling have further accelerated the development of 5-methoxy-1H-pyrrolo[2,3-bpyridine-2-carboxylic Acid Ethyl Ester derivatives. These tools allow scientists to predict binding affinities and interactions with biological targets with high accuracy, thereby facilitating the design of more effective drug candidates. The integration of experimental data with computational insights has led to the identification of several promising lead compounds that are currently undergoing further investigation.

The synthesis of 5-methoxy-1H-pyrrolo[2,3-bpyridine-2-carboxylic Acid Ethyl Ester involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the formation of the pyrrole ring followed by its fusion with a bipyridine unit. The introduction of the methoxy group and the ethyl ester is achieved through nucleophilic substitution or esterification reactions. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve yield and purity.

In terms of pharmaceutical applications, 5-methoxy-1H-pyrrolo[2,3-bpyridine-2-carboxylic Acid Ethyl Ester has shown promise in treating not only cancer but also other diseases such as inflammatory disorders and neurodegenerative conditions. Its ability to modulate multiple signaling pathways makes it a versatile tool for therapeutic intervention. Ongoing clinical trials are evaluating its efficacy in patients with advanced malignancies, with preliminary results indicating encouraging signs of activity.

The development of novel drug candidates often requires collaboration between academic researchers and industry scientists. Companies specializing in specialty chemicals have played a crucial role in providing high-quality intermediates like 5-methoxy-1H-pyrrolo[2,3-bpyridine-2-carboxylic Acid Ethyl Ester for preclinical and clinical studies. These partnerships ensure that researchers have access to pure and well-characterized compounds necessary for rigorous testing.

Looking ahead, the future prospects for 5-methoxy-1H-pyrrolo[2,3-bpyridine-2-carboxylic Acid Ethyl Ester are bright. Continued research efforts are expected to yield new derivatives with improved pharmacokinetic properties and enhanced therapeutic benefits. Innovations in synthetic methodologies will further streamline the production process, making this compound more accessible for widespread use in drug development.

In conclusion,5-Methoxy-1H-pyrrolo[2,3-bpyridine-2-carboxylic Acid Ethyl Ester (CAS No. 1045856-81-2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive scaffold for developing novel therapeutics. As scientific understanding advances and new technologies emerge,this compound will undoubtedly play an important role in addressing unmet medical needs.